
Lactose Octaacetate: A Comprehensive
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Lactose octaacetate

Cat. No.: B1139677 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of lactose octaacetate, a fully acetylated

derivative of lactose. It covers its chemical properties, detailed synthesis protocols, and known

biological activities, presenting a valuable resource for its application in research and

development.

Core Chemical and Physical Data
Lactose octaacetate is a white crystalline solid. It is also known by other names such as β-

Octaacetyllactose, Octa-O-acetyl-D-lactose, and Peracetylated lactose.[1][2] The key

quantitative data for lactose octaacetate are summarized in the table below for easy

reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1139677?utm_src=pdf-interest
https://www.benchchem.com/product/b1139677?utm_src=pdf-body
https://www.benchchem.com/product/b1139677?utm_src=pdf-body
https://www.medchemexpress.com/lactose-octaacetate.html
https://www.biosynth.com/p/OL02883/23973-20-8-lactose-octaacetate
https://www.benchchem.com/product/b1139677?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Molecular Weight 678.59 g/mol [1][2][3][4][5]

Molecular Formula C₂₈H₃₈O₁₉ [1][2][3][4][5]

CAS Number 23973-20-8 [1][2][3][6]

6291-42-5 (β-isomer) [1][4]

Melting Point 75-78 °C [3][7]

139-141 °C (β-isomer) [5]

Storage Temperature 2-8°C [3][7]

< -15°C (long-term) [1][2]

Synthesis of Lactose Octaacetate
The synthesis of lactose octaacetate is typically achieved through the esterification of lactose

with acetic anhydride. Several methods have been reported, with variations in catalysts,

reaction conditions, and purification procedures. Below are detailed protocols for two common

synthesis approaches.

Experimental Protocol 1: Microwave-Assisted Synthesis
This method offers a rapid and efficient "green" synthesis of lactose octaacetate.[4]

Materials:

D-(+)-lactose monohydrate

Acetic anhydride

Anhydrous sodium acetate (catalyst)

95% (v/v) ethanol for recrystallization

Distilled water
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Procedure:

In a round-bottom flask, mix 10.0 g (0.029 mol) of D-(+)-lactose monohydrate with 30 cm³

(0.27 mol) of acetic anhydride and 3.0 g (0.036 mol) of anhydrous sodium acetate.[3]

Irradiate the reaction mixture in a microwave oven at 700 W for 10 minutes.[3]

Pour the resulting sample into 200 cm³ of distilled water with ice cubes.

Stir the mixture and leave it at 4°C for 12 hours to allow for the precipitation of lactose
octaacetate as a white solid.[4]

Filter the precipitate under a vacuum and wash it with distilled water.[3]

Further purify the product by recrystallization from 95% ethanol.[4]

Dry the purified lactose octaacetate in a vacuum oven to a constant weight.

Experimental Protocol 2: Conventional Heating
Synthesis
This protocol follows a more traditional approach using conventional heating.

Materials:

Anhydrous D-lactose

Acetic acid

Anhydrous sodium acetate

Acetic anhydride

Procedure:

Heat a mixture of anhydrous D-lactose (0.1 mole), acetic acid (0.8 mole), and anhydrous

sodium acetate (0.36 g) at 100°C for 2 hours with stirring.[5]
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Remove the excess acetic acid and water under a vacuum.

To the resulting partially acetylated lactose, add acetic anhydride and anhydrous sodium

acetate in a mole ratio of 1:5:0.25.[5]

Heat the mixture under reflux with stirring for approximately 30 minutes.[5]

Distill the excess acetic anhydride and acetic acid from the reactor.

The molten product is then mixed with water, ground, filtered, and dried to yield lactose
octaacetate.

Experimental Workflow for Microwave-Assisted Synthesis of Lactose Octaacetate

Reaction Setup Product Isolation and Purification

Lactose Monohydrate
Acetic Anhydride
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Microwave Irradiation
(700W, 10 min)

Precipitation in Ice Water
(4°C, 12h)

Quenching Vacuum Filtration Washing with
Distilled Water

Recrystallization
(95% Ethanol) Vacuum Drying Pure Lactose OctaacetateYields

Click to download full resolution via product page

Caption: Workflow for the microwave-assisted synthesis of lactose octaacetate.

Biological Activities of Lactose Octaacetate
Lactose octaacetate has been investigated for various biological activities and is noted for

being a biodegradable surfactant.[3] Its primary activities are summarized below.

Antimicrobial Activity: It has demonstrated better antifungal than antibacterial properties.[4]

Antifungal Activity: Lactose octaacetate shows slight to moderate activity against fungi such

as Aspergillus niger, Penicillium sp., Rhizopus sp., and Fusarium moniliforme.[4]

Antiviral Activity: It has shown some antiviral activity against Poliovirus type 1 (PV-1).[1][4]

However, it was found to be inactive against Herpes Simplex Virus type 1 (HSV-1), Influenza

A virus (H3N2), and Coxsackievirus B1.[4]
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Cytotoxicity: Lactose octaacetate has demonstrated low cytotoxicity against Madin-Darby

bovine kidney (MDBK), human epithelial type 2 (HEp-2), and Madin-Darby canine kidney

(MDCK) cell lines.[4]

Summary of Known Biological Activities of Lactose Octaacetate

Biological Activities

Lactose Octaacetate

Antifungal Antiviral Low Cytotoxicity

Effective against:
Aspergillus niger
Penicillium sp.
Rhizopus sp.

Active against:
Poliovirus type 1

Inactive against:
HSV-1, Influenza A

Observed in:
MDBK cells
HEp-2 cells
MDCK cells

Click to download full resolution via product page

Caption: Overview of the biological activities of lactose octaacetate.

Applications and Future Directions
Lactose octaacetate serves as a valuable intermediate in synthetic carbohydrate chemistry,

particularly in the synthesis of complex oligosaccharides found in human milk.[2] Its

demonstrated antimicrobial and antiviral properties, coupled with low cytotoxicity, suggest

potential applications in the development of novel therapeutic agents, food preservatives, and

as an active ingredient in cosmetic and pharmaceutical formulations.[4] Further research into

its mechanisms of action and exploration of its efficacy in various in vivo models are warranted

to fully realize its therapeutic and commercial potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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